Strontium fluoride
Overview
Description
Strontium fluoride (SrF2) is a compound that has been studied for various applications, including its use in improving the mechanical properties of bone, enhancing the degradation of dyes, and as a component in dental materials. It is known to be incorporated into the hydroxyapatite matrix of bone, affecting bone remodeling and composition . Additionally, SrF2 has been utilized to modify the performance of rare earth oxides in catalytic processes and has been investigated for its potential in dental applications due to its biocompatibility and bioactivity .
Synthesis Analysis
The synthesis of nanosized strontium fluoride has been achieved through different methods. A sol–gel method has been used to synthesize SrF2-loaded titanium dioxide, which showed enhanced photocatalytic activity . Another approach is the fluorolytic sol–gel synthesis, which produced nanoparticles with high surface area and stability . Mechanochemical synthesis has also been employed to create strontium-coordination polymers, demonstrating the versatility of SrF2 in various synthetic routes .
Molecular Structure Analysis
Strontium fluoride's molecular structure has been characterized using various techniques. X-ray diffraction (XRD) and Fourier transform infrared spectroscopy (FTIR) have been commonly used to determine the crystalline structure and functional groups present in SrF2-containing compounds . The incorporation of SrF2 into coordination polymers has been confirmed by ab initio structure determination from powder XRD data .
Chemical Reactions Analysis
SrF2 has been shown to participate in chemical reactions that lead to the formation of new compounds and materials. For instance, it has been used to promote the formation of rare earth oxides with improved selectivity for methane oxidative coupling . In the context of bone treatment, SrF2 interacts with the physiological hydroxyapatite matrix, leading to changes in bone composition and structure .
Physical and Chemical Properties Analysis
The physical and chemical properties of strontium fluoride have been extensively studied. Its effects on the mechanical properties of human cortical bone have been assessed, showing that SrF2 incorporation can lead to improved bone microstructure and resistance to deformation . In terms of catalytic performance, SrF2-modified rare earth oxides have demonstrated enhanced selectivity and catalytic activity due to the formation of new oxyfluoride phases . The stability and reusability of SrF2 in photocatalytic applications have also been highlighted, making it an economically viable option for industrial effluent treatment .
In dental applications, strontium fluoride nanoparticles have been synthesized and characterized, showing potential for use in remineralization processes due to their biocompatibility and bioactivity . The ability of SrF2 to induce mineralization in hypomineralized dentine has also been investigated, providing insights into its role in dental health .
Overall, the studies on strontium fluoride reveal its multifaceted applications and the importance of its synthesis, molecular structure, chemical reactions, and physical and chemical properties in various fields, including medicine, catalysis, and environmental science.
Scientific Research Applications
Dental and Bone Applications
- Strontium fluoride is utilized in dentistry due to its biocompatibility and similarity to the mineral part of human hard tissue. When combined with hydroxyapatite, it enhances biocompatibility and bioactivity, playing a crucial role in bone regeneration and dental applications, particularly in remineralization of tooth enamel (Rajabnejadkeleshteri et al., 2020).
- Strontium fluoride's effect on tooth enamel has been studied using micro-particle-induced gamma/X-ray emission techniques. It demonstrates significant influence in preventing caries development and promoting enamel health (Funato et al., 2015).
- Research indicates that the incorporation of fluoride and strontium in hydroxyapatite affects the composition and mechanical properties of human cortical bone, suggesting potential benefits for osteoporosis treatment (Riedel et al., 2017).
Enamel and Cementum Solubilities
- Studies have shown that certain combinations of fluorides and trace elements, including strontium fluoride, can decrease the solubilities of both enamel and cementum in teeth. This indicates potential benefits for dental health and tooth preservation (Koray et al., 1996).
Nanotechnology and Material Science
- Strontium fluoride nanoparticles have been synthesized via fluorolytic sol-gel synthesis, demonstrating potential in various nanotechnology applications due to their high surface area and transparent sols (Schmidt et al., 2014).
- Strontium mono fluoride's molecule formation mechanisms have been investigated, contributing to the understanding of fluorine determination in high-resolution continuum source atomic absorption spectrometry (Ozbek & Akman, 2013).
Optical Properties
- Strontium fluoride offers a wide range of transparency, from ultraviolet to long-wave infrared, making it valuable in optical-window materials used in infrared systems. Its unique combination of broad transparency and low dispersion is rare in optical materials (Thomas, 1997).
Safety And Hazards
Future Directions
Strontium-based nanoparticles, including strontium fluoride, are continuously increasing in numerous fields including medicine and biology, drug delivery, electronic devices, biosensors, catalysts, and agricultural as well as industrial science . Strontium fluoride is used as an optical material for a small range of special applications, for example, as an optical coating on lenses and also as a thermoluminescent dosimeter crystal .
properties
IUPAC Name |
strontium;difluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2FH.Sr/h2*1H;/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVRNDBHWWSPNOM-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[Sr+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F2Sr |
Source
|
| Record name | strontium fluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Strontium_fluoride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20894160 |
Source
|
| Record name | Strontium fluoride (SrF2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20894160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White solid; [Merck Index] Powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Strontium fluoride (SrF2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Strontium fluoride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17749 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Strontium fluoride (SrF2) | |
CAS RN |
7783-48-4 |
Source
|
| Record name | Strontium fluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7783-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Strontium fluoride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007783484 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Strontium fluoride (SrF2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Strontium fluoride (SrF2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20894160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Strontium fluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.091 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | STRONTIUM FLUORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EFY8GJS81Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Citations
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